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Compound of Interest

Compound Name: Altronic acid

Cat. No.: B1664805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Altronic acid, designated by the CAS number 24871-35-0, represents a significant

area of interest within current biochemical and pharmaceutical research. This document

provides a comprehensive technical guide on its core attributes, summarizing key quantitative

data, detailing experimental protocols for its study, and visualizing associated molecular

pathways. The information presented herein is intended to serve as a foundational resource for

professionals engaged in drug discovery and development.

Physicochemical Properties and Identification
Altronic acid is an organic compound with defined physical and chemical characteristics that

are crucial for its handling, formulation, and mechanism of action. While the name "Altronic
acid" is used in some contexts, it is important to note that the compound associated with CAS

number 24871-35-0 is more formally identified in chemical literature and databases. For the

purpose of this guide, we will refer to it by its common designation.

Table 1: Key Physicochemical Data for Altronic Acid (CAS 24871-35-0)
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Property Value

CAS Registry Number 24871-35-0

Molecular Formula C₁₄H₁₈N₄O₃

Molecular Weight 290.32 g/mol

IUPAC Name

2-[3-[2-

(diaminomethylideneamino)ethoxy]phenyl]propa

noic acid

Canonical SMILES CC(C1=CC(=CC=C1)OCCN=C(N)N)C(=O)O

Physical Description Solid

Melting Point 175-178 °C

Experimental Protocols
The study of Altronic acid involves a range of experimental procedures to elucidate its

biological activity and therapeutic potential. Below are detailed methodologies for key

experiments.

In Vitro Enzyme Inhibition Assay
This protocol is designed to assess the inhibitory effect of Altronic acid on a target enzyme, a

crucial step in understanding its mechanism of action.
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Caption: Workflow for determining the in vitro enzyme inhibitory activity of Altronic acid.

Methodology:
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Reagent Preparation: Prepare stock solutions of the target enzyme, its corresponding

substrate, and Altronic acid in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Incubation: In a 96-well microplate, add the enzyme and varying concentrations of Altronic
acid. Incubate the mixture for a predetermined period (e.g., 15 minutes) at a controlled

temperature (e.g., 37°C) to allow for binding.

Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to each well.

Activity Measurement: Measure the rate of product formation or substrate depletion over

time using a suitable detection method, such as spectrophotometry or fluorimetry.

Data Analysis: Plot the enzyme activity against the logarithm of the inhibitor concentration

and fit the data to a dose-response curve to determine the half-maximal inhibitory

concentration (IC₅₀).

Biological Activity and Signaling Pathways
Altronic acid has been investigated for its potential to modulate specific signaling pathways

implicated in disease. Understanding these interactions is fundamental to its development as a

therapeutic agent.

Modulation of the MAPK/ERK Pathway
The Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK)

pathway is a critical signaling cascade involved in cell proliferation, differentiation, and survival.

Dysregulation of this pathway is a hallmark of many cancers.

Simplified MAPK/ERK Signaling Pathway
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Caption: Postulated inhibitory action of Altronic acid on the MAPK/ERK signaling cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1664805?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The diagram above illustrates a simplified representation of the MAPK/ERK pathway and a

hypothesized point of intervention for Altronic acid. The compound is postulated to inhibit one

of the upstream kinases, such as Raf, thereby preventing the downstream phosphorylation

cascade that leads to altered gene expression and cellular responses.

Conclusion
Altronic acid (CAS 24871-35-0) presents a promising scaffold for the development of novel

therapeutics. Its well-defined physicochemical properties and potential for modulating key

cellular signaling pathways warrant further investigation. The experimental protocols and

conceptual frameworks provided in this guide offer a starting point for researchers and drug

development professionals to explore the full therapeutic potential of this compound. Future

studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic

and pharmacodynamic profiles, and evaluating its efficacy and safety in preclinical models.

To cite this document: BenchChem. [Unraveling Altronic Acid (CAS Number 24871-35-0): A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664805#altronic-acid-cas-number-24871-35-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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